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Compound of Interest

Compound Name: Titanium zinc oxide (TiZnO3)

Cat. No.: B079987 Get Quote

A Note on Nomenclature: The compound "TiZnO₃" as requested does not correspond to a

recognized stable chemical entity in materials science literature. It is highly probable that the

intended compound of interest is Zinc Titanate (ZnTiO₃), a well-studied ternary oxide with

significant applications. This guide will focus on the chemical properties and synthesis of

ZnTiO₃.

Zinc titanate (ZnTiO₃) is an inorganic compound that, along with other phases in the ZnO-TiO₂

system like Zn₂TiO₄ and Zn₂Ti₃O₈, has garnered considerable attention for its utility as a

pigment, a regenerable catalyst, and a sorbent for sulfur compounds at high temperatures.[1]

This white, water-insoluble powder is a promising wide-energy band gap semiconductor with

applications in catalysts, microwave insulators, gas sensors, and solar cells.[2]

Chemical and Physical Properties of Zinc Titanate
(ZnTiO₃)
Zinc titanate can exist in several crystalline forms, with the hexagonal (ilmenite-type) and cubic

(spinel-type) structures being the most common.[1][3] The specific phase obtained is highly

dependent on the synthesis method and calcination temperature.[4] For instance, the cubic

phase of ZnTiO₃ is often observed at lower calcination temperatures (around 600°C), while

higher temperatures (700°C to 900°C) can induce a transformation to the hexagonal ilmenite

phase.[4]
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The properties of ZnTiO₃ are influenced by its crystalline phase and morphology. As a

semiconductor, its band gap can be tuned, which is a critical parameter for its application in

photocatalysis and electronics.[4][5]

Tabulated Quantitative Data
The following tables summarize key quantitative data for Zinc Titanate based on various

synthesis and processing conditions reported in the literature.

Table 1: Structural and Optical Properties of ZnTiO₃
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Property Value Conditions/Phase Reference

Molar Mass 161.24 g/mol [1]

Crystal Structure
Hexagonal (Ilmenite),

Cubic (Spinel)

Dependent on

synthesis temperature
[1][4]

Space Group R-3 (148)
Trigonal (Ilmenite

structure)
[5]

Band Gap (Eg) 2.88 eV

Single hexagonal

phase, sintered at

800°C

[6]

3.19 eV

Nanoparticles

synthesized by

hydrothermal method

[2]

3.22 eV
Undoped thin film

(indirect transition)
[7]

3.54 - 3.75 eV
Sol-gel synthesis,

calcined at 500-800°C
[8]

3.59 - 3.84 eV

Precipitation method,

dependent on

calcination

temperature

[4]

Average Crystallite

Size
31.74 nm Hydrothermal method [2]

43.74 nm
Solid-state reaction,

calcined at 700°C

21.88 nm Undoped thin film [7]

Table 2: Dielectric Properties of ZnTiO₃
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Property Value Frequency Conditions Reference

Dielectric

Constant (εr)
~65 1 kHz

Solid-state

reaction,

calcined at

700°C

~31.5 Microwave

High sintering

temperature

(900-950°C)

[9]

19 High Freq. - [10]

Quality Factor

(Q×f)
59,800 GHz Microwave

High sintering

temperature

(900-950°C)

[9]

30,000 GHz High Freq. - [10]

Experimental Protocols
The synthesis of ZnTiO₃ can be achieved through various methods, with the solid-state

reaction and sol-gel methods being the most prevalent. The choice of method influences the

phase purity, particle size, and overall properties of the final material.

Solid-State Reaction Method
This conventional method involves the high-temperature reaction of precursor powders.

Objective: To synthesize ZnTiO₃ powder from zinc oxide (ZnO) and titanium dioxide (TiO₂)

precursors.

Materials:

Zinc oxide (ZnO) powder (99.999% purity)[11]

Titanium dioxide (TiO₂) powder (anatase, 99.99% purity)[11]

Equipment:
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Ball mill

Furnace capable of reaching at least 1000°C

Mortar and pestle

Crucibles

Procedure:

Stoichiometric amounts of ZnO and TiO₂ (1:1 molar ratio) are weighed.[6][12]

The powders are intimately mixed together. This can be achieved by grinding in a mortar and

pestle or by using a ball mill for an extended period (e.g., 20 hours) to ensure homogeneity.

[11]

The mixed powder is placed in a crucible and calcined in a furnace. The calcination

temperature and duration are critical parameters that determine the final phase of the zinc

titanate.

Calcination at 800°C for 12 hours can yield a single hexagonal phase of ZnTiO₃.[6]

Calcination at 900°C can result in the formation of both cubic and hexagonal ilmenite type

ZnTiO₃.[11]

Temperatures above 1000°C may lead to the dominance of the Zn₂TiO₄ phase.[1]

After calcination, the sample is allowed to cool down to room temperature.

The resulting powder is then characterized using techniques such as X-ray Diffraction (XRD)

to determine the crystal phase and Scanning Electron Microscopy (SEM) to analyze the

morphology.[12]

Sol-Gel Method
The sol-gel method offers better control over particle size and crystallinity at lower processing

temperatures.[13]
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Objective: To synthesize nanocrystalline ZnTiO₃ powder.

Materials:

Zinc acetate dihydrate (C₄H₆O₄Zn·2H₂O)[14]

Titanium(IV) isopropoxide (TTIP)[8] or Titanium ethoxide[13]

Anhydrous ethanol[15]

Deionized water[15]

Ammonia solution (optional, as a catalyst)[8]

Polyvinylpyrrolidone (PVP) (optional, as a template)[8]

Equipment:

Beakers and magnetic stirrer

Water bath

Drying oven

Furnace

Procedure:

An appropriate amount of zinc acetate is dissolved in a mixed solution of anhydrous ethanol

and deionized water (e.g., 5:3 volume ratio).[15]

The solution is placed in a water bath at a controlled temperature (e.g., 70°C) and stirred for

a period (e.g., 2 hours) to form a gel.[15]

In a separate container, titanium(IV) isopropoxide is dissolved in ethanol.

The titanium precursor solution is then added to the zinc acetate solution under continuous

stirring.
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The mixture is left to age for an extended period (e.g., 48 hours) to form a dry gel (xerogel).

[15]

The xerogel is dried in an oven (e.g., at 110°C for 5 hours).[13]

The dried gel is ground into a fine powder.

The powder is then calcined in a furnace at a specific temperature to obtain the desired

crystalline phase of ZnTiO₃. A calcination temperature of 700°C has been shown to produce

ZnTiO₃ with high photocatalytic performance.[8]

Visualizations
Experimental Workflow for Sol-Gel Synthesis of ZnTiO₃
The following diagram illustrates the key steps in the sol-gel synthesis of ZnTiO₃.
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Workflow for the sol-gel synthesis of ZnTiO₃.

Photocatalytic Mechanism of ZnTiO₃
ZnTiO₃ is an effective photocatalyst for the degradation of organic pollutants. The mechanism

involves the generation of reactive oxygen species upon irradiation with light of sufficient

energy.
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Photocatalytic degradation mechanism of organic pollutants by ZnTiO₃.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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